Cas no 1703016-55-0 (Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate)

• Product Name: Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate
• CAS No: 1703016-55-0
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 6196822
• PubChem ID: 103875930
• Update Time: 2025-10-28

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1703016-55-0
• EN300-7007816
• tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate
• Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate

• Inchi： 1S/C10H21NO4/c1-10(2,3)15-9(13)11-6-5-8(12)7-14-4/h8,12H,5-7H2,1-4H3,(H,11,13)
• InChI Key： MUYCKSZVXVKOLQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(COC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.14705815g/mol
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Additional information on Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate: An Overview of a Promising Compound (CAS No. 1703016-55-0)

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate (CAS No. 1703016-55-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate.

Chemical Structure and Properties

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate is a derivative of carbamate, featuring a tert-butyl group and a 3-hydroxy-4-methoxybutyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the compound. The tert-butyl group provides steric protection, enhancing the stability and reducing the reactivity of the carbamate moiety. The 3-hydroxy-4-methoxybutyl substituent introduces hydrophilic and lipophilic characteristics, making the compound suitable for various biological applications.

The molecular formula of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate is C₁₁H₂₁NO₄, with a molecular weight of approximately 227.28 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it amenable to various synthetic and analytical techniques.

Synthesis Methods

The synthesis of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl chloroformate with 3-hydroxy-4-methoxybutylamine in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield.

Another approach involves the use of a protected amino alcohol precursor, which is then deprotected to form the final carbamate. This method offers greater control over the stereochemistry of the product and can be particularly useful for preparing enantiomerically pure compounds. Recent advancements in catalytic methods have also facilitated the synthesis of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate with improved efficiency and reduced environmental impact.

Biological Applications

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate has shown promising biological activity in several areas, including neuroprotection, anti-inflammatory effects, and potential therapeutic applications in neurodegenerative diseases. Recent studies have highlighted its ability to modulate specific signaling pathways involved in cellular stress responses and inflammation.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate in an animal model of Parkinson's disease. The results demonstrated that treatment with this compound significantly reduced oxidative stress and neuronal loss in dopaminergic neurons, suggesting its potential as a neuroprotective agent.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the clinical potential of Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to assess pharmacokinetic parameters, dose-ranging effects, and potential side effects.

In addition to its direct therapeutic applications, Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate has also been explored as a lead compound for drug discovery efforts. Researchers are actively working on optimizing its structure to enhance potency, selectivity, and pharmacokinetic properties. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved biological activity.

Conclusion

Tert-butyl n-(3-hydroxy-4-methoxybutyl)carbamate (CAS No. 1703016-55-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various biological applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development efforts.